![molecular formula C20H22N2O5S B7681711 Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate](/img/structure/B7681711.png)
Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate, also known as PSB-603, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for a specific protein target, making it a promising candidate for the treatment of various diseases. In
Mechanism of Action
Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate binds to a specific pocket on the surface of the 14-3-3 protein, preventing it from interacting with its binding partners. This leads to various cellular effects, including the inhibition of cell growth and the induction of apoptosis. This compound has also been shown to have anti-inflammatory effects, which may be beneficial for the treatment of various inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in various cancer cell lines. It has also been shown to have anti-inflammatory effects, which may be beneficial for the treatment of various inflammatory diseases. This compound has been shown to have a high affinity for the 14-3-3 protein, making it a promising candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate in lab experiments include its high affinity for the 14-3-3 protein, its ability to inhibit cell growth and induce apoptosis, and its anti-inflammatory effects. However, there are also limitations to using this compound in lab experiments. One limitation is that it may not be effective in all types of cancer cells, as some cells may have different protein targets. Another limitation is that this compound may have off-target effects, which could lead to unintended effects.
Future Directions
There are several future directions for the study of Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate. One direction is to further explore its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Another direction is to develop more potent and selective inhibitors of the 14-3-3 protein, which could lead to improved therapeutic outcomes. Additionally, the use of this compound in combination with other drugs or therapies could be explored, as this may lead to synergistic effects. Finally, the development of new methods for the synthesis of this compound could lead to improved yields and purity, making it more accessible for research and potential clinical use.
Conclusion:
This compound is a promising small molecule inhibitor that has been extensively studied for its potential therapeutic applications. Its high affinity for the 14-3-3 protein, its ability to inhibit cell growth and induce apoptosis, and its anti-inflammatory effects make it a promising candidate for the treatment of various diseases. However, there are also limitations to using this compound in lab experiments, and further research is needed to fully explore its potential therapeutic applications.
Synthesis Methods
The synthesis of Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate involves several steps. The starting material is 4-benzyloxybenzoic acid, which is converted to 4-benzyloxybenzoyl chloride through the use of thionyl chloride. This intermediate is then reacted with 3-piperidin-1-ylsulfonylphenylamine to form the desired product, this compound. This synthesis method has been optimized and improved over the years, resulting in a high yield of pure this compound.
Scientific Research Applications
Methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for a specific protein target, which is involved in various cellular processes. This protein target is known as the 14-3-3 protein, and it plays a crucial role in regulating cell growth, differentiation, and apoptosis. This compound has been shown to inhibit the interaction between the 14-3-3 protein and its binding partners, leading to various cellular effects.
properties
IUPAC Name |
methyl 4-[(3-piperidin-1-ylsulfonylphenyl)carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O5S/c1-27-20(24)16-10-8-15(9-11-16)19(23)21-17-6-5-7-18(14-17)28(25,26)22-12-3-2-4-13-22/h5-11,14H,2-4,12-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USQOYVSUWFNTSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.